5,6-dimethoxy-N-methyl-2,3-dihydro-1H-inden-2-amine hydrochloride
Overview
Description
5,6-dimethoxy-N-methyl-2,3-dihydro-1H-inden-2-amine hydrochloride is a derivative of 1-indanone . It is synthesized by evaluating old methods and examining new ones . The compound is related to Donepezil, a drug used for the treatment of mild to medium Alzheimer’s disease .
Synthesis Analysis
The synthesis of this compound involves α-β unsaturated derivatives of 5,6-dimethoxy-1-indanone and diverse nucleophiles containing piperidine, N-methyl piperazine, morpholine, sodium azide, imidazole, benzimidazole, and pyrazole . These are reacted under Michael addition reaction conditions, resulting in a variety of compounds with different stability .Molecular Structure Analysis
The molecular structure of this compound is supported by FT-IR, 1H, and 13C NMR spectroscopy as well as elemental analysis .Chemical Reactions Analysis
The possibility of retro-Michael reaction has been examined on the products obtained from the synthesis . The progress of this reaction depends on the stability of the synthesized 1-indanone derivatives . Compounds with aliphatic amines (piperidine, N-methyl piperazine, morpholine) have more appetency for participation in retro-Michael reaction versus compounds with aromatic amines (Imidazole, benzimidazole, pyrazole, except indole) .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a melting point of 207°C . It is soluble in acetone and chloroform to a small extent .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5,6-dimethoxy-N-methyl-2,3-dihydro-1H-inden-2-amine hydrochloride involves the reaction of 2,3-dihydro-1H-inden-2-amine with methyl iodide followed by methylation with sodium hydride and dimethyl sulfate. The resulting compound is then reacted with 4-methoxyphenol and hydrochloric acid to yield the final product.", "Starting Materials": [ "2,3-dihydro-1H-inden-2-amine", "Methyl iodide", "Sodium hydride", "Dimethyl sulfate", "4-Methoxyphenol", "Hydrochloric acid" ], "Reaction": [ "Step 1: React 2,3-dihydro-1H-inden-2-amine with methyl iodide in the presence of a suitable solvent and a base to yield N-methyl-2,3-dihydro-1H-inden-2-amine.", "Step 2: Methylate N-methyl-2,3-dihydro-1H-inden-2-amine with sodium hydride and dimethyl sulfate in the presence of a suitable solvent to yield 5,6-dimethoxy-N-methyl-2,3-dihydro-1H-inden-2-amine.", "Step 3: React 5,6-dimethoxy-N-methyl-2,3-dihydro-1H-inden-2-amine with 4-methoxyphenol and hydrochloric acid in the presence of a suitable solvent to yield 5,6-dimethoxy-N-methyl-2,3-dihydro-1H-inden-2-amine hydrochloride." ] } | |
CAS RN |
83598-43-0 |
Molecular Formula |
C12H18ClNO2 |
Molecular Weight |
243.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
